N-[2-[3-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-[3-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C29H31N3O4S/c1-19-9-10-20(2)23(15-19)31-28(33)18-37-27-17-32(24-8-6-5-7-22(24)27)14-13-30-29(34)21-11-12-25(35-3)26(16-21)36-4/h5-12,15-17H,13-14,18H2,1-4H3,(H,30,34)(H,31,33)
• InChI Key: LUMYCFIOQQFOSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C29H31N3O4S
• Molecular Weight: 517.6 g/mol

Description

N-[2-[3-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C29H31N3O4S and its molecular weight is 517.64. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Anti-HIV Agents

N-[2-[3-[2-(2,5-Dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,4-dimethoxybenzamide and similar compounds have been explored for their potential as antibacterial and anti-HIV agents. A study by Patel and Chikhalia (2006) involved the synthesis and testing of related compounds for activities against various microorganisms, indicating their potential in treating infectious diseases (Patel & Chikhalia, 2006).

Angiotensin II Receptor Imaging

Compounds similar to this compound have been utilized in the development of radiolabelled angiotensin II antagonists for receptor imaging. Hamill et al. (1996) synthesized and evaluated compounds like [11C]L-159,884 for their ability to bind selectively to the AT1 receptor, aiding in diagnostic imaging (Hamill et al., 1996).

Shikimate Dehydrogenase Inhibition

This compound class has been investigated for its role in inhibiting shikimate dehydrogenase (SDH), a target for antimicrobial agent discovery. Han et al. (2006) identified compounds as inhibitors of SDH from Helicobacter pylori, suggesting their potential in developing new antibiotics (Han et al., 2006).

Antiulcer Activities

This compound derivatives have been synthesized and evaluated for antiulcer activities. Hosokami et al. (1995) explored novel derivatives for their potential in improving solubility, bioavailability, and antiulcer efficacy (Hosokami et al., 1995).

Neuroleptic Agents

The synthesis and pharmacological evaluation of similar compounds have been conducted for their potential as neuroleptic agents. De Paulis et al. (1986) synthesized a series of salicylamide derivatives, evaluating their antidopamine activity and exploring their therapeutic potential in conditions like schizophrenia (De Paulis et al., 1986).